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Compound of Interest

Compound Name: Confidential-2

Cat. No.: B15596014

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Confidential-2 is a potent and selective small molecule inhibitor of the ULK1/2

(Unc-51 like autophagy activating kinase 1/2) complex, a critical initiator of the autophagy

signaling cascade. By targeting the earliest step in autophagosome formation, Confidential-2
provides a powerful tool for the temporal and dose-dependent study of autophagy in various

cellular contexts. Its high specificity allows for precise dissection of the roles of autophagy in

normal physiology and in disease states such as cancer, neurodegeneration, and metabolic

disorders. These notes provide detailed protocols for utilizing Confidential-2 to monitor and

inhibit autophagy in cultured cells.

Physicochemical Properties and Handling
Proper storage and handling of Confidential-2 are crucial for maintaining its activity and

ensuring experimental reproducibility.
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Property Value

Molecular Formula C₂₂H₂₀N₄O₂S

Molecular Weight 404.49 g/mol

Purity (HPLC) >99.5%

Appearance White to off-white crystalline solid

Solubility >50 mM in DMSO; <1 mM in aqueous buffers

Storage Store at -20°C desiccated. Protect from light.

Stock Solution Handling

Prepare a 10 mM stock in anhydrous DMSO.

Aliquot and store at -80°C to avoid freeze-thaw

cycles.

Mechanism of Action: Inhibition of Autophagy
Initiation
Confidential-2 directly inhibits the kinase activity of the ULK1/2 complex. This complex,

consisting of ULK1/2, ATG13, FIP200, and ATG101, is the first component to be recruited to the

phagophore assembly site (PAS). Inhibition by Confidential-2 prevents the phosphorylation of

downstream substrates, thereby blocking the recruitment of the Class III PI3K complex (Vps34)

and halting the entire process of autophagosome formation.
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Caption: Mechanism of Confidential-2 action on the autophagy pathway.
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Experimental Protocols
Protocol 1: Western Blot Analysis of Autophagy Markers
(LC3-II and p62)
This protocol describes the use of western blotting to quantify changes in the levels of key

autophagy markers, LC3-II (a marker of autophagosome abundance) and p62/SQSTM1 (an

autophagy substrate that accumulates when autophagy is inhibited).

Workflow: Western Blot for Autophagy Markers

1. Cell Seeding & Treatment
Seed cells and allow to adhere.

Treat with Confidential-2 and controls.

2. Cell Lysis
Harvest cells and lyse in RIPA buffer
with protease/phosphatase inhibitors.

3. Protein Quantification
Determine protein concentration

using a BCA assay.

4. SDS-PAGE & Transfer
Separate proteins by electrophoresis
and transfer to a PVDF membrane.

5. Immunoblotting
Block, then probe with primary antibodies

(anti-LC3B, anti-p62, anti-Actin).

6. Detection & Analysis
Incubate with HRP-conjugated secondary Ab.

Detect signal and quantify band density.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15596014?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for Western Blot analysis.

Methodology:

Cell Culture and Treatment:

Seed HeLa cells (or other suitable cell line) in 6-well plates at a density of 2.5 x 10⁵

cells/well and allow them to adhere overnight.

Prepare fresh dilutions of Confidential-2 in complete media. For a dose-response

experiment, typical concentrations are 0, 10, 50, 100, 500, and 1000 nM.

(Optional) To assess autophagic flux, include a control group treated with a lysosomal

inhibitor like Bafilomycin A1 (100 nM) for the final 2-4 hours of the experiment.

Aspirate the old media and add the media containing Confidential-2 or vehicle control

(e.g., 0.1% DMSO).

Incubate for the desired time period (e.g., 6, 12, or 24 hours).

Cell Lysis and Protein Quantification:

Wash cells twice with ice-cold PBS.

Add 100 µL of ice-cold RIPA buffer supplemented with protease and phosphatase

inhibitors to each well.

Scrape the cells and transfer the lysate to a pre-chilled microfuge tube.

Incubate on ice for 30 minutes, vortexing every 10 minutes.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Transfer the supernatant to a new tube and determine the protein concentration using a

BCA assay kit.
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SDS-PAGE and Western Blotting:

Normalize all samples to the same protein concentration (e.g., 20 µg) with lysis buffer and

Laemmli sample buffer.

Boil samples at 95°C for 5 minutes.

Load samples onto a 15% SDS-PAGE gel for LC3 analysis (to resolve LC3-I and LC3-II)

and a 10% gel for p62 and loading control (e.g., β-Actin).

Perform electrophoresis and transfer the proteins to a PVDF membrane.

Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room

temperature.

Incubate the membrane with primary antibodies (e.g., rabbit anti-LC3B, 1:1000; mouse

anti-p62, 1:1000; mouse anti-β-Actin, 1:5000) overnight at 4°C.

Wash the membrane 3 times with TBST for 10 minutes each.

Incubate with the appropriate HRP-conjugated secondary antibody (1:5000) for 1 hour at

room temperature.

Wash the membrane 3 times with TBST for 10 minutes each.

Apply ECL substrate and visualize the bands using a chemiluminescence imaging system.

Data Analysis:

Quantify the band intensities using software like ImageJ.

Calculate the ratio of LC3-II to the loading control (β-Actin). A decrease in this ratio

indicates autophagy inhibition.

Calculate the ratio of p62 to the loading control. An increase in this ratio indicates

autophagy inhibition.
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Protocol 2: Fluorescence Microscopy of GFP-LC3
Puncta Formation
This protocol uses fluorescence microscopy to visualize the formation of GFP-LC3 puncta,

which represent autophagosomes. A decrease in the number of puncta per cell upon treatment

with Confidential-2 indicates inhibition of autophagy.

Workflow: GFP-LC3 Puncta Microscopy

1. Cell Seeding & Transfection
Seed cells on coverslips. Transfect

with GFP-LC3 plasmid.

2. Autophagy Induction & Treatment
Induce autophagy (e.g., starvation)

and treat with Confidential-2.

3. Cell Fixation & Staining
Fix cells with 4% PFA.
Stain nuclei with DAPI.

4. Imaging
Mount coverslips and acquire images

using a fluorescence microscope.

5. Image Analysis
Count GFP-LC3 puncta per cell.
Statistically analyze the results.

Click to download full resolution via product page

Caption: Experimental workflow for fluorescence microscopy analysis.

Methodology:
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Cell Culture and Transfection:

Seed HeLa cells on glass coverslips in a 24-well plate.

When cells reach 70-80% confluency, transfect them with a GFP-LC3 expressing plasmid

using a suitable transfection reagent according to the manufacturer's protocol.

Allow cells to express the protein for 24 hours.

Cell Treatment:

To induce autophagy, replace the complete medium with starvation medium (e.g., Earle's

Balanced Salt Solution, EBSS).

Simultaneously, treat the cells with Confidential-2 (e.g., 100 nM) or vehicle control (0.1%

DMSO) in the starvation medium.

Incubate for 2-4 hours.

Cell Fixation and Mounting:

Wash the cells twice with PBS.

Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

Wash three times with PBS.

Mount the coverslips onto glass slides using a mounting medium containing DAPI to

counterstain the nuclei.

Image Acquisition and Analysis:

Visualize the cells using a fluorescence microscope with appropriate filters for GFP and

DAPI.

Acquire images from at least 10 random fields of view per condition.
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Quantify the number of distinct GFP-LC3 dots (puncta) per cell. A cell is typically

considered positive if it has >5 puncta.

Use automated image analysis software (e.g., ImageJ/Fiji with particle analysis plugins)

for unbiased quantification.

Calculate the average number of puncta per cell for each treatment group.

Quantitative Data Summary
The following tables summarize expected results from dose-response and time-course

experiments using Confidential-2 in HeLa cells under starvation conditions.

Table 1: Dose-Response of Confidential-2 on Autophagy Markers (6-hour treatment)

Confidential-2 (nM)
LC3-II / β-Actin
Ratio (Fold Change
vs. Vehicle)

p62 / β-Actin Ratio
(Fold Change vs.
Vehicle)

% Cells with >5
GFP-LC3 Puncta

0 (Vehicle) 1.00 ± 0.08 1.00 ± 0.11 85 ± 6%

10 0.82 ± 0.09 1.25 ± 0.15 68 ± 8%

50 0.45 ± 0.06 1.98 ± 0.20 31 ± 5%

100 0.21 ± 0.04 2.85 ± 0.24 12 ± 3%

500 0.15 ± 0.03 3.10 ± 0.21 8 ± 2%

IC₅₀ (nM) ~48 nM N/A ~60 nM

Table 2: Time-Course of Confidential-2 (100 nM) on Autophagy Markers
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Treatment Time (hours)
LC3-II / β-Actin Ratio (Fold
Change vs. t=0)

p62 / β-Actin Ratio (Fold
Change vs. t=0)

0 1.00 ± 0.05 1.00 ± 0.09

2 0.65 ± 0.07 1.55 ± 0.14

6 0.22 ± 0.04 2.89 ± 0.21

12 0.18 ± 0.03 3.45 ± 0.28

24 0.16 ± 0.03 3.61 ± 0.30

To cite this document: BenchChem. [Application Notes & Protocols: Confidential-2 as a
Chemical Probe for Autophagy Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596014/docs#application-notes-protocols-
confidential-2-as-a-chemical-probe-for-autophagy-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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